N-(naphthalen-1-ylmethyl)-3-pyrazol-1-ylpropan-1-amine

• IUPAC Name: N-(naphthalen-1-ylmethyl)-3-pyrazol-1-ylpropan-1-amine
• InChI: InChI=1S/C17H19N3/c1-2-9-17-15(6-1)7-3-8-16(17)14-18-10-4-12-20-13-5-11-19-20/h1-3,5-9,11,13,18H,4,10,12,14H2
• InChI Key: KSMICFWEUILELY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2CNCCCN3C=CC=N3
• Molecular Formula: C17H19N3
• Molecular Weight: 265.35 g/mol

Description

N-(naphthalen-1-ylmethyl)-3-pyrazol-1-ylpropan-1-amine, also known as NMP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. NMP is a small molecule that has a unique chemical structure, which makes it an attractive candidate for various research applications.

Mechanism of Action

The exact mechanism of action of N-(naphthalen-1-ylmethyl)-3-pyrazol-1-ylpropan-1-amine is not fully understood, but it is believed to be related to its ability to inhibit the activity of certain enzymes and receptors in the body. N-(naphthalen-1-ylmethyl)-3-pyrazol-1-ylpropan-1-amine has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators such as prostaglandins. N-(naphthalen-1-ylmethyl)-3-pyrazol-1-ylpropan-1-amine has also been found to activate the peroxisome proliferator-activated receptor gamma (PPARγ), which is involved in the regulation of glucose and lipid metabolism.
Biochemical and Physiological Effects:
N-(naphthalen-1-ylmethyl)-3-pyrazol-1-ylpropan-1-amine has been found to have several biochemical and physiological effects in the body. N-(naphthalen-1-ylmethyl)-3-pyrazol-1-ylpropan-1-amine has been shown to reduce the production of inflammatory mediators such as prostaglandins and cytokines, which can help to alleviate inflammation and pain. N-(naphthalen-1-ylmethyl)-3-pyrazol-1-ylpropan-1-amine has also been found to improve glucose and lipid metabolism, which can be beneficial for the treatment of metabolic disorders such as diabetes and obesity.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(naphthalen-1-ylmethyl)-3-pyrazol-1-ylpropan-1-amine is its unique chemical structure, which makes it an attractive candidate for various research applications. N-(naphthalen-1-ylmethyl)-3-pyrazol-1-ylpropan-1-amine is also relatively easy to synthesize and purify, which makes it accessible for researchers. However, one of the limitations of N-(naphthalen-1-ylmethyl)-3-pyrazol-1-ylpropan-1-amine is its potential toxicity, which can limit its use in certain experiments. It is important for researchers to carefully evaluate the potential risks and benefits of using N-(naphthalen-1-ylmethyl)-3-pyrazol-1-ylpropan-1-amine in their experiments.

Future Directions

There are several future directions for research on N-(naphthalen-1-ylmethyl)-3-pyrazol-1-ylpropan-1-amine. One area of research is the development of new drugs based on the structure of N-(naphthalen-1-ylmethyl)-3-pyrazol-1-ylpropan-1-amine. Researchers are also exploring the potential applications of N-(naphthalen-1-ylmethyl)-3-pyrazol-1-ylpropan-1-amine in the treatment of various diseases, including cancer and metabolic disorders. Another area of research is the investigation of the mechanism of action of N-(naphthalen-1-ylmethyl)-3-pyrazol-1-ylpropan-1-amine, which could provide valuable insights into the development of new drugs and therapies. Overall, N-(naphthalen-1-ylmethyl)-3-pyrazol-1-ylpropan-1-amine is a promising compound that has the potential to make significant contributions to the field of scientific research.

Synthesis Methods

The synthesis of N-(naphthalen-1-ylmethyl)-3-pyrazol-1-ylpropan-1-amine involves the reaction of 1-(naphthalen-1-ylmethyl)-1H-pyrazole-3-carboxylic acid with propylamine. The reaction is carried out under reflux conditions in the presence of a suitable solvent such as ethanol or methanol. The resulting product is then purified using column chromatography to obtain pure N-(naphthalen-1-ylmethyl)-3-pyrazol-1-ylpropan-1-amine.

Scientific Research Applications

N-(naphthalen-1-ylmethyl)-3-pyrazol-1-ylpropan-1-amine has been found to have potential applications in various fields of scientific research. One of the most promising applications of N-(naphthalen-1-ylmethyl)-3-pyrazol-1-ylpropan-1-amine is in the field of medicinal chemistry. N-(naphthalen-1-ylmethyl)-3-pyrazol-1-ylpropan-1-amine has been shown to have potent anti-inflammatory and analgesic properties, which make it a promising candidate for the development of new drugs for the treatment of various inflammatory and pain-related disorders. N-(naphthalen-1-ylmethyl)-3-pyrazol-1-ylpropan-1-amine has also been shown to have potential applications in the field of cancer research, as it has been found to inhibit the growth of cancer cells in vitro.